![molecular formula C11H8BrFN2O2 B6208009 methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate CAS No. 1259051-22-3](/img/no-structure.png)
methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate involves the bromination of methyl 3-hydroxy-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate followed by esterification with methanol.", "Starting Materials": [ "4-fluoroaniline", "ethyl acetoacetate", "sodium ethoxide", "acetic acid", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium bicarbonate", "methyl iodide", "sodium borohydride", "bromine", "methanol" ], "Reaction": [ "Step 1: Nitration of 4-fluoroaniline with sulfuric acid and sodium nitrite to form 4-fluoronitrobenzene", "Step 2: Reduction of 4-fluoronitrobenzene with sodium borohydride to form 4-fluoroaniline", "Step 3: Condensation of 4-fluoroaniline with ethyl acetoacetate in the presence of sodium ethoxide to form methyl 3-hydroxy-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate", "Step 4: Bromination of methyl 3-hydroxy-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate with bromine in acetic acid to form methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate", "Step 5: Esterification of methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate with methanol in the presence of hydrochloric acid and sodium bicarbonate to form methyl 3-bromo-1-(4-fluorophenyl)-1H-pyrazole-5-carboxylate" ] } | |
1259051-22-3 | |
Molecular Formula |
C11H8BrFN2O2 |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.